Cas no 1806846-19-4 (4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile)

• Product Name: 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile
• CAS No: 1806846-19-4
• MF: C₉H₄F₂N₄O₂
• MW: 238.15046787262
• CID: 4878752
• Update Time: 2025-11-01

4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile

• Inchi： 1S/C9H4F2N4O2/c10-9(11)6-4-14-7(1-2-12)8(15(16)17)5(6)3-13/h4,9H,1H2
• InChI Key： DGSYZLHAUTWKNI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC#N)C(=C1C#N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 0.7
• Topological Polar Surface Area: 106

Additional information on 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile

Introduction to 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile (CAS No. 1806846-19-4) and Its Applications in Modern Chemical Biology

4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile, identified by the CAS number 1806846-19-4, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its cyano, nitro, and difluoromethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for designing novel bioactive molecules.

The cyano group at the 2-position and the nitro group at the 3-position of the pyridine ring introduce electrophilic centers that are highly reactive in various organic transformations. These functional groups are particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. Additionally, the difluoromethyl group at the 5-position enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further derivatization into pharmacologically relevant molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile scaffold has been explored as a potential lead compound in the discovery of novel therapeutic agents. For instance, studies have demonstrated its utility in designing kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The presence of multiple reactive sites in this molecule allows for selective functionalization, enabling researchers to fine-tune its biological activity.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The nitro group can be reduced to an amine, providing access to a range of derivatives with different pharmacological profiles. Furthermore, the cyano group can be converted into other functional moieties such as carboxamides or tetrazoles, expanding the structural diversity of potential drug candidates. These transformations have been exploited in high-throughput screening campaigns to identify novel bioactive compounds.

The difluoromethyl group is particularly noteworthy due to its ability to modulate pharmacokinetic properties. This substituent has been shown to improve binding affinity and reduce metabolic clearance, making it a preferred choice in drug design. Recent studies have highlighted its role in enhancing the efficacy of small-molecule drugs by increasing their bioavailability and target specificity. The incorporation of this group into 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile exemplifies how structural modifications can lead to significant improvements in drug-like properties.

Advances in computational chemistry have further accelerated the discovery process involving this compound. Molecular modeling techniques have been employed to predict binding interactions between 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile derivatives and biological targets. These simulations have provided valuable insights into optimizing molecular geometry and substituent placement for maximal biological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling more efficient identification of lead compounds.

Moreover, the synthesis of this compound has been refined through innovative methodologies that improve yield and purity. Catalytic processes have been developed to streamline key transformations, reducing reaction times and minimizing byproduct formation. These advancements are crucial for scaling up production while maintaining high-quality standards required for pharmaceutical applications.

The broader impact of 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile extends beyond academic research. Its structural motifs have inspired industrial applications in agrochemicals and specialty chemicals, where similar heterocyclic compounds are valued for their biological activity and stability. The compound serves as a testament to the importance of foundational research in generating molecules with broad utility across multiple sectors.

In conclusion, 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-acetonitrile (CAS No. 1806846-19-4) represents a significant advancement in chemical biology and pharmaceutical development. Its unique structural features, coupled with its reactivity and versatility, make it an indispensable tool for researchers striving to develop innovative therapeutic solutions. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery.